N-(3-acetylphenyl)-4-(decyloxy)benzamide

• IUPAC Name: N-(3-acetylphenyl)-4-decoxybenzamide
• InChI: InChI=1S/C25H33NO3/c1-3-4-5-6-7-8-9-10-18-29-24-16-14-21(15-17-24)25(28)26-23-13-11-12-22(19-23)20(2)27/h11-17,19H,3-10,18H2,1-2H3,(H,26,28)
• InChI Key: VQNVZRBOQARDPL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C25H33NO3
• Molecular Weight: 395.5 g/mol
• CAS No.: 292644-24-7

Description

N-(3-acetylphenyl)-4-(decyloxy)benzamide is a useful research compound. Its molecular formula is C25H33NO3 and its molecular weight is 395.543. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

N-(3-Acetylphenyl)-4-(Decyloxy)benzamide and its related compounds have shown potential in anticonvulsant applications. For instance, a study by Robertson et al. (1987) discovered that similar compounds effectively antagonized seizures in animal models. They also explored the modification of these compounds to enhance their potency and duration of action in the body.

Pharmacokinetics

The pharmacokinetics of related benzamide compounds, including their absorption, distribution, metabolism, and excretion, have been the subject of research. Dockens et al. (1987) developed a method for determining serum and urine concentrations of such compounds, which is crucial for understanding their behavior in the body.

Chemical Synthesis and Structure Analysis

The chemical synthesis and structural analysis of benzamide compounds have been extensively studied. For example, Browne et al. (1981) and Browne et al. (1981) focused on the Bischler-Napieralski reaction of N-(4-Aryl-4-hydroxybutyl)benzamides, a key step in synthesizing various pharmacologically active compounds.

Antitubercular Activity

The antitubercular activity of benzamide derivatives has also been investigated. Nimbalkar et al. (2018) synthesized novel derivatives of 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide and evaluated their activity against Mycobacterium tuberculosis.

Antineoplastic Properties

The antineoplastic properties of certain benzamide derivatives have been examined. Zhang et al. (2011) studied the metabolism and disposition of a novel antineoplastic benzamide in rats, providing insights into its potential use in cancer therapy.

Antifungal Activity

The antifungal activity of some N-(4-Phenyl-3-aroylthiazol-2(3H)-ylidene) substituted benzamides was explored by Saeed et al. (2008), highlighting the potential of benzamide derivatives in treating fungal infections.

Miscellaneous Applications

Other applications of benzamide derivatives in scientific research include their use in studying mitosis inhibition, as investigated by Merlin et al. (1987), and their role in inhibiting nuclear ADP-ribosyltransferase, studied by Jones et al. (1988).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve binding to a specific receptor or enzyme.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it is a solid, it could pose a dust explosion hazard. If it is a liquid, it could pose a fire hazard.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action if it is intended to be used as a drug.